Cas no 83846-63-3 (Butanal,2-(chlorophenylmethylene)-)
83846-63-3 structure
Product Name:Butanal,2-(chlorophenylmethylene)-
CAS No:83846-63-3
MF:C11H11ClO
MW:194.657442331314
CID:727720
PubChem ID:15267602
Update Time:2025-04-19
Butanal,2-(chlorophenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- Butanal,2-(chlorophenylmethylene)-
- 2-(chlorophenylmethylene)butyraldehyde
- 2-[chloro(phenyl)methylidene]butanal
- EINECS 281-040-8
- 83846-63-3
-
- Inchi： 1S/C11H11ClO/c1-2-9(8-13)11(12)10-6-4-3-5-7-10/h3-8H,2H2,1H3/b11-9+
- InChI Key： IPUUGIIFFPLTLL-PKNBQFBNSA-N
- SMILES： Cl/C(/C1C=CC=CC=1)=C(/C=O)\CC
Computed Properties
- Exact Mass: 194.0498427g/mol
- Monoisotopic Mass: 194.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
Butanal,2-(chlorophenylmethylene)- Related Literature
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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